N-(3-chloro-4-fluorophenyl)-3-(pyridin-2-yloxy)benzamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-pyridin-2-yloxybenzamide
• InChI: InChI=1S/C18H12ClFN2O2/c19-15-11-13(7-8-16(15)20)22-18(23)12-4-3-5-14(10-12)24-17-6-1-2-9-21-17/h1-11H,(H,22,23)
• InChI Key: YBVLZABKSBEFKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OC2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H12ClFN2O2
• Molecular Weight: 342.7 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-(pyridin-2-yloxy)benzamide, also known as CFTRinh-172, is a small molecule inhibitor that specifically targets the cystic fibrosis transmembrane conductance regulator (CFTR) channel. The CFTR channel is responsible for regulating the flow of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis (CF). CFTRinh-172 has been extensively studied for its potential therapeutic applications in treating CF and other diseases related to CFTR dysfunction.

Scientific Research Applications

Pharmacological Applications

Benzamide derivatives, including those with substituted phenyl groups, are widely investigated for their pharmacological properties. For example, Metoclopramide, a benzamide derivative, is known for its gastroprokinetic and antiemetic effects. It is used to treat nausea, vomiting, and gastroparesis by enhancing gastrointestinal motility and is a well-studied drug in pharmacology (Pinder et al., 2012).

Optoelectronic Materials

Compounds containing pyridine and fluorinated phenyl groups are explored for their applications in optoelectronics. For instance, quinazolines and pyrimidines, which are related to the chemical structure , have been used in the development of luminescent materials, electronic devices, and as components in organic light-emitting diodes (OLEDs). Their incorporation into π-extended conjugated systems is valuable for creating novel optoelectronic materials (Lipunova et al., 2018).

Neuroprotective and Behavioral Properties

Certain benzamide derivatives are investigated for their neuroprotective properties. Flupirtine, despite not being a direct match, is a relevant example of a compound utilized for its neuroprotective, analgesic, and myorelaxant effects. It indicates the potential of benzamide derivatives in neuroscience research (Schuster et al., 1998).

Corrosion Inhibition

Quinoline derivatives are known for their application as corrosion inhibitors, highlighting the versatility of nitrogen-containing heterocycles in industrial applications. They show good efficacy against metallic corrosion, attributed to their high electron density and ability to form stable complexes with metal surfaces (Verma et al., 2020).